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Abstract
Dodecanamide, N-decyl-, a long-chain N-substituted fatty amide, has garnered interest within

the scientific community for its potential applications in various research domains. This

technical guide provides a comprehensive overview of commercially available research-grade

Dodecanamide, N-decyl-, including its chemical properties and a list of suppliers. However, a

notable scarcity of publicly available data on its specific biological activity, detailed experimental

protocols, and established signaling pathways currently exists. This document aims to

consolidate the available information and highlight areas for future investigation.

Introduction
Dodecanamide, N-decyl-, with the chemical formula C₂₂H₄₅NO, belongs to the class of N-acyl

amines. Its structure, featuring a dodecanoyl group attached to a decylamine, imparts

significant lipophilicity. While the broader class of fatty acid amides is known to be involved in

various biological processes, including signaling and membrane interactions, the specific roles

and mechanisms of Dodecanamide, N-decyl- remain largely unexplored in peer-reviewed
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literature. This guide serves as a foundational resource for researchers considering the use of

this compound.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Dodecanamide, N-decyl- is
presented in Table 1. This information is primarily sourced from chemical supplier catalogs, as

dedicated research publications detailing its characterization are not readily available.

Property Value Source

Chemical Name Dodecanamide, N-decyl- A2B Chem[1]

CAS Number 22205-13-6 A2B Chem[1]

Molecular Formula C₂₂H₄₅NO A2B Chem[1]

Molecular Weight 339.60 g/mol A2B Chem[1]

Purity Typically ≥95% A2B Chem[1]

Note: The data presented in this table is based on information from commercial suppliers and

may not have been independently verified by peer-reviewed research.

Commercial Suppliers
Research-grade Dodecanamide, N-decyl- is available from a limited number of chemical

suppliers. Researchers should always request a certificate of analysis to ensure the purity and

identity of the compound.

Supplier Product Number Purity

A2B Chem AF74743 95%[1]

LookChem - Not specified[2]
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Detailed, peer-reviewed experimental protocols for the synthesis and purification of

Dodecanamide, N-decyl- are not currently available in the public domain. However, a general

synthetic approach for N-alkyldodecanamides can be inferred from standard organic chemistry

principles.

General Synthetic Workflow
A plausible synthetic route would involve the acylation of decylamine with dodecanoyl chloride.

This reaction is a standard method for amide bond formation.
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Caption: A generalized workflow for the synthesis of Dodecanamide, N-decyl-.

Purification and Analysis
Following synthesis, purification would likely be achieved through column chromatography on

silica gel. Characterization of the final product would be essential and would typically involve:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the

structure.
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Mass Spectrometry (MS): To verify the molecular weight.

High-Performance Liquid Chromatography (HPLC): To determine purity.

Unfortunately, specific NMR, MS, or HPLC data for Dodecanamide, N-decyl- is not available

in published literature.

Biological Activity and Signaling Pathways
As of the date of this guide, there are no published research articles detailing the biological

activity or the signaling pathways modulated by Dodecanamide, N-decyl-. While related fatty

acid amides have been studied, any extrapolation of their functions to Dodecanamide, N-
decyl- would be purely speculative.

The following diagram illustrates a hypothetical workflow for investigating the biological effects

of this compound.
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Caption: A proposed experimental workflow to elucidate the biological function of

Dodecanamide, N-decyl-.

Future Research Directions
The lack of available data on Dodecanamide, N-decyl- presents a clear opportunity for novel

research. Key areas for future investigation include:

Chemical Synthesis and Characterization: Publication of a detailed and reproducible

synthetic protocol, along with comprehensive analytical data (NMR, IR, MS, HPLC).
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In Vitro Biological Screening: Broad screening of the compound in various cell-based assays

to identify potential biological activities.

Target Identification and Mechanism of Action: Elucidation of the molecular targets and the

signaling pathways through which Dodecanamide, N-decyl- may exert its effects.

Conclusion
Dodecanamide, N-decyl- is a commercially available research chemical with a significant lack

of characterization and functional data in the public domain. This guide provides the currently

available information on its properties and suppliers. The absence of detailed experimental

protocols and biological data underscores the need for foundational research to uncover the

potential of this molecule for scientific and drug development applications. Researchers are

encouraged to undertake systematic studies to fill these knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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